Cas no 140175-83-3 (Pyrene, 1-(1-methylethyl)-3,6-dinitro-)

Pyrene, 1-(1-methylethyl)-3,6-dinitro- structure
140175-83-3 structure
Product name:Pyrene, 1-(1-methylethyl)-3,6-dinitro-
CAS No:140175-83-3
MF:C19H14N2O4
MW:334.325464725494
CID:1284334

Pyrene, 1-(1-methylethyl)-3,6-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Pyrene, 1-(1-methylethyl)-3,6-dinitro-
    • Inchi: 1S/C19H14N2O4/c1-10(2)15-9-17(21(24)25)14-7-6-13-16(20(22)23)8-4-11-3-5-12(15)19(14)18(11)13/h3-10H,1-2H3
    • InChI Key: MMZCOSWFOLIBEI-UHFFFAOYSA-N
    • SMILES: C1(C(C)C)=C2C3=C4C(C=C2)=CC=C([N+]([O-])=O)C4=CC=C3C([N+]([O-])=O)=C1

Computed Properties

  • Exact Mass: 334.09542

Experimental Properties

  • Density: 1.418±0.06 g/cm3(Predicted)
  • Boiling Point: 511.5±38.0 °C(Predicted)
  • PSA: 86.28

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